Trimethoxy(3,3,4,4,5,5,6,6,6-nonafluorohexyl)silane

Catalog No.
S1973101
CAS No.
85877-79-8
M.F
C9H13F9O3Si
M. Wt
368.27 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Trimethoxy(3,3,4,4,5,5,6,6,6-nonafluorohexyl)silan...

CAS Number

85877-79-8

Product Name

Trimethoxy(3,3,4,4,5,5,6,6,6-nonafluorohexyl)silane

IUPAC Name

trimethoxy(3,3,4,4,5,5,6,6,6-nonafluorohexyl)silane

Molecular Formula

C9H13F9O3Si

Molecular Weight

368.27 g/mol

InChI

InChI=1S/C9H13F9O3Si/c1-19-22(20-2,21-3)5-4-6(10,11)7(12,13)8(14,15)9(16,17)18/h4-5H2,1-3H3

InChI Key

IJROHELDTBDTPH-UHFFFAOYSA-N

SMILES

CO[Si](CCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(OC)OC

Canonical SMILES

CO[Si](CCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(OC)OC

Potential for Surface Modification

Trimethoxy(3,3,4,4,5,5,6,6,6-nonafluorohexyl)silane, also known as Trimethoxy(1H,1H,2H,2H-nonafluorohexyl)silane, is a chemical compound of interest for its potential applications in surface modification. The presence of a central silicon (Si) atom bonded to three methoxy (OCH3) groups makes it a silane coupling agent []. Silane coupling agents can form covalent bonds between inorganic materials (like glass or metal oxides) and organic materials (like polymers) []. Trimethoxy(3,3,4,4,5,5,6,6,6-nonafluorohexyl)silane specifically possesses a perfluorinated (completely fluorinated)hexyl chain. This chain grants the molecule unique properties, such as high water repellency and chemical resistance []. Researchers are investigating the use of Trimethoxy(3,3,4,4,5,5,6,6,6-nonafluorohexyl)silane for modifying surfaces to create water-repellent coatings, improve adhesion between dissimilar materials, and enhance chemical stability [].

GHS Hazard Statements

Aggregated GHS information provided by 24 companies from 3 notifications to the ECHA C&L Inventory.;
H411 (91.67%): Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Environmental Hazard

Environmental Hazard

Wikipedia

((Perfluorobutyl)ethyl)trimethoxysilane

Use Classification

PFAS (per- and polyfluoroalkyl substances) -> OECD Category

Dates

Modify: 2023-08-16

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